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Compound of Interest

Compound Name:
3-Aminopiperidine-2,6-dione

hydrochloride

Cat. No.: B1266187 Get Quote

Essential Safety and Handling Guide for 3-
Aminopiperidine-2,6-dione Hydrochloride
This guide provides critical safety and logistical information for the handling and disposal of 3-
Aminopiperidine-2,6-dione hydrochloride, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identifier:

CAS Number: 24666-56-6

Hazard Identification and Personal Protective
Equipment (PPE)
3-Aminopiperidine-2,6-dione hydrochloride is classified as a substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to strict

safety protocols is mandatory to mitigate these risks.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection

Chemical safety goggles or eyeglasses with

side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hand Protection

Compatible, chemical-resistant gloves. Thinner,

single-use gloves may be appropriate for tasks

requiring high dexterity.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is required, especially in

cases of exceeding exposure limits or when

dust is generated.[5] A full-face respirator should

be used if irritation or other symptoms are

experienced.[6]

Body Protection

Chemical-resistant clothing and a lab coat

should be worn to prevent skin exposure.[5]

Fire/flame resistant and impervious clothing is

also recommended.[3]

Standard Operating Procedures for Handling
Engineering Controls:

Work should be conducted in a well-ventilated area.[4][5]

A mechanical exhaust system is required.

Safety showers and eyewash stations must be readily accessible.

General Handling Practices:

Avoid all personal contact with the substance, including inhalation of dust.[4][5]

Do not eat, drink, or smoke in the handling area.[4][5]

Wash hands thoroughly after handling.[1]
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Keep the container tightly closed when not in use as the material may be hygroscopic.

Contaminated clothing should be removed and laundered before reuse.[5]

Emergency Procedures
In Case of Exposure:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air.[1][3] If breathing

is difficult, administer oxygen.[1][3] If not

breathing, provide artificial respiration and seek

immediate medical attention.[1][3]

Skin Contact

Immediately flush the affected skin with plenty of

water.[1][5] Remove contaminated clothing.[1] If

irritation persists, seek medical advice.[1][5]

Eye Contact

Immediately rinse the eyes cautiously with water

for several minutes.[1] If present and easy to do,

remove contact lenses.[1] Continue rinsing and

seek immediate medical attention.[1][5]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[1] Seek immediate medical attention.[1]

Spill Response:

Minor Spills: Immediately clean up spills, avoiding dust generation.[4][5] Use dry clean-up

procedures such as sweeping or vacuuming (with an explosion-proof vacuum).[4][5] Place

the collected material into a sealed container for disposal.[4][5]

Major Spills: Evacuate the area and alert emergency services.[4][5] Control personal contact

by wearing appropriate protective clothing.[4][5] Prevent the spill from entering drains or

waterways.[4][5]

Disposal Plan
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All waste materials should be collected in suitable, closed containers and disposed of in

accordance with local, regional, national, and international regulations. The disposal should be

handled by an approved waste disposal plant.[1] Do not allow the substance to enter soil,

subsoil, surface water, or drains.
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Caption: Workflow for the safe handling and disposal of 3-Aminopiperidine-2,6-dione
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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